3-Cyclopropoxy-4-ethyl-5-nitropyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Cyclopropoxy-4-ethyl-5-nitropyridine is a polyfunctional nitropyridine derivative featuring a cyclopropoxy group at position 3, an ethyl substituent at position 4, and a nitro group at position 4. Nitropyridines are critical intermediates in medicinal and materials chemistry due to their electron-deficient aromatic rings, which facilitate diverse reactions such as nucleophilic substitutions and cycloadditions . The synthesis of such compounds often involves nitration strategies (e.g., using N₂O₅ in organic solvents) or nucleophilic displacement of halogen atoms, as demonstrated in the preparation of 2-substituted-3-nitropyridines . The cyclopropoxy group introduces steric bulk and moderate electron-donating effects, distinguishing this compound from simpler nitropyridines.
Properties
Molecular Formula |
C10H12N2O3 |
|---|---|
Molecular Weight |
208.21 g/mol |
IUPAC Name |
3-cyclopropyloxy-4-ethyl-5-nitropyridine |
InChI |
InChI=1S/C10H12N2O3/c1-2-8-9(12(13)14)5-11-6-10(8)15-7-3-4-7/h5-7H,2-4H2,1H3 |
InChI Key |
KLRSILXWRKMSTH-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C=NC=C1[N+](=O)[O-])OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclopropoxy-4-ethyl-5-nitropyridine can be achieved through several methods. One common approach involves the nitration of pyridine derivatives. For example, the reaction of pyridine with dinitrogen pentoxide (N2O5) in an organic solvent can yield nitropyridine derivatives . The reaction mechanism involves the formation of an N-nitropyridinium ion, which subsequently undergoes a [1,5] sigmatropic shift to produce the desired nitropyridine compound .
Industrial Production Methods
Industrial production of 3-Cyclopropoxy-4-ethyl-5-nitropyridine typically involves large-scale nitration processes. These processes are optimized for high yields and purity, often utilizing continuous flow reactors and advanced purification techniques to ensure the quality of the final product .
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropoxy-4-ethyl-5-nitropyridine undergoes various chemical reactions, including:
Oxidation: The nitro group can be reduced to an amino group under specific conditions.
Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.
Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro group is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as hydrogen gas (H2) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) are commonly used.
Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt).
Major Products Formed
Oxidation: The major product is typically an amino derivative of the original compound.
Reduction: The major product is an amino derivative.
Substitution: The major products depend on the nucleophile used in the reaction.
Scientific Research Applications
3-Cyclopropoxy-4-ethyl-5-nitropyridine has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.
Industry: It is used in the production of agrochemicals, dyes, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-4-ethyl-5-nitropyridine involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. These interactions can lead to various biological effects, depending on the specific pathways involved .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Positioning and Electronic Effects
2-Methoxy-4-methyl-5-nitropyridine (7c)
- Substituents : Methoxy (position 2), methyl (position 4), nitro (position 5).
- Synthesis : Achieved in 95% yield via established nitropyridine protocols .
- Key Difference : Methoxy is less sterically hindered than cyclopropoxy, favoring higher yields in nucleophilic reactions .
2-Methoxy-4-methyl-3-nitropyridine (7d)
- Substituents : Methoxy (position 2), methyl (position 4), nitro (position 3).
- Synthesis : Lower yield (80%) compared to 7c, likely due to steric and electronic challenges in nitrating position 3 .
3-Ethyl-5-nitropyridine
- Substituents : Ethyl (position 3), nitro (position 5).
- Synthesis : Simpler structure lacking the cyclopropoxy group; synthesized via direct nitration or displacement reactions .
- Reactivity : Reduced steric hindrance compared to 3-Cyclopropoxy-4-ethyl-5-nitropyridine, enabling higher reactivity in cycloadditions or substitutions .
Reactivity in Cycloadditions and Nucleophilic Substitutions
2-Chloro-5-R-3-nitropyridines (e.g., 2a–q)
- Substituents : Chlorine (position 2), nitro (position 3), variable R groups (position 5).
- Reactivity : Chlorine at position 2 acts as a leaving group, enabling nucleophilic substitutions (e.g., with thiols or amines) under mild conditions to yield derivatives with 79–88% efficiency .
- Comparison : 3-Cyclopropoxy-4-ethyl-5-nitropyridine lacks a labile leaving group, reducing its utility in displacement reactions but enhancing stability.
Nitropyridones (e.g., 1g–i)
- Substituents : Nitro groups combined with ketone or uracil-like moieties.
- Reactivity : Exhibit higher reactivity toward nucleophiles than nitropyridines due to reduced aromaticity, enabling efficient annulation reactions .
- Key Difference : 3-Cyclopropoxy-4-ethyl-5-nitropyridine’s fully aromatic pyridine ring makes it less reactive than nitropyridones but more thermally stable.
Steric and Electronic Impact of the Cyclopropoxy Group
The cyclopropoxy group at position 3 introduces significant steric hindrance, which may reduce reaction rates in crowded transition states (e.g., cycloadditions) compared to smaller alkoxy groups like methoxy. However, its electron-donating nature partially counteracts the electron-withdrawing nitro group at position 5, creating a unique electronic balance. For example:
Comparative Data Table
| Compound | Substituents (Positions) | Key Reactivity Features | Synthesis Yield (%) | Applications/Notes |
|---|---|---|---|---|
| 3-Cyclopropoxy-4-ethyl-5-nitropyridine | 3-OcPr, 4-Et, 5-NO₂ | Moderate reactivity in cycloadditions; stable | Not reported | Potential medicinal intermediate |
| 2-Methoxy-4-methyl-5-nitropyridine (7c) | 2-OMe, 4-Me, 5-NO₂ | High yield; electron-rich ring | 95 | Precursor for heterocyclic synthesis |
| 2-Chloro-5-CF₃-3-nitropyridine (2a) | 2-Cl, 5-CF₃, 3-NO₂ | Reactive in nucleophilic substitutions | 88 | Building block for agrochemicals |
| 3-Ethyl-5-nitropyridine | 3-Et, 5-NO₂ | High reactivity; low steric hindrance | Not reported | Model compound for mechanistic studies |
| Nitropyridone (1g) | N-protected nitro-ketone | High nucleophilic reactivity | 60–75 | Annulated pyrrole synthesis |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
